Gridegalutamide

• CAS: 2446929-86-6
• Molecular Formula: C41H45F3N8O5S
• Molecular Weight: 818.9 g/mol
• InChI: InChI=1S/C41H45F3N8O5S/c1-5-26-19-31(52-39(58)51(38(56)40(52,3)4)30-10-9-27(22-45)32(21-30)41(42,43)44)11-13-34(26)57-18-17-49-15-16-50(25(2)23-49)24-36(54)47-29-8-6-7-28(20-29)46-33-12-14-35(53)48-37(33)55/h6-11,13,19-21,25,33,46H,5,12,14-18,23-24H2,1-4H3,(H,47,54)(H,48,53,55)/t25-,33-/m1/s1
• InChIKey: YUVGVJYLOFTILT-INJOXJOKSA-N

Gridegalutamide Overview & Procurement

Gridegalutamide (CAS 2446929-86-6; also known as BMS-986365, CC-94676) is an investigational, orally bioavailable, heterobifunctional androgen receptor (AR) ligand-directed degrader (LDD) that employs a first-in-class dual mechanism combining AR degradation with AR antagonism [1]. It is a non-steroidal PROTAC (PROteolysis TArgeting Chimera) that recruits the CRL4CRBN E3 ubiquitin ligase to direct polyubiquitination and subsequent proteasomal degradation of both wild-type and mutant AR, including clinically relevant resistance-associated variants . The compound has a molecular formula of C41H45F3N8O5S and a molecular weight of 818.92 g/mol [2]. Gridegalutamide is currently in Phase III clinical development (rechARge trial, NCT06764485) for metastatic castration-resistant prostate cancer (mCRPC) in patients who have progressed on prior androgen receptor pathway inhibitor (ARPI) therapy [3].

Androgen receptor (AR) degradation pathway studies; PROTAC-mediated CRBN-dependent mechanism

ARPI-resistant prostate cancer model research (LBD-mutant, AR-overexpressing contexts)

Phase III trial context in mCRPC research settings (rechARge; translational alignment)

• [1] Rathkopf DE, Patel MR, Choudhury AD, et al. Safety and clinical activity of BMS-986365 (CC-94676), a dual androgen receptor ligand-directed degrader and antagonist, in heavily pretreated patients with metastatic castration-resistant prostate cancer. Ann Oncol. 2025;36(1):76-88. doi:10.1016/j.annonc.2024.09.005 View Source
• [2] KEGG DRUG: Gridegalutamide. D12866. CAS: 2446929-86-6. Molecular formula: C41H45F3N8O5S; Molecular weight: 818.91 View Source
• [3] rechARge: a randomized phase III trial of the androgen receptor ligand-directed degrader, BMS-986365, vs investigator's choice in patients with mCRPC. Future Oncol. 2025;21(14):1771-1777. doi:10.1080/14796694.2025.2502318. NCT06764485 View Source

Why Gridegalutamide Cannot Be Substituted

Generic substitution with conventional androgen receptor pathway inhibitors (ARPIs) such as enzalutamide, apalutamide, or darolutamide is not scientifically justified for studies targeting advanced, ARPI-resistant prostate cancer. Resistance to conventional AR antagonists frequently arises through AR gene amplification, AR overexpression, or the emergence of ligand-binding domain (LBD) mutations and splice variants (e.g., AR-V7) that sustain AR signaling despite continued ARPI exposure [1]. Unlike reversible antagonists that merely occupy the AR ligand-binding pocket, Gridegalutamide functions as a PROTAC degrader that catalytically eliminates the AR protein itself—including overexpressed wild-type AR and most clinically relevant mutant forms—thereby circumventing the compensatory mechanisms that drive ARPI resistance . Furthermore, Gridegalutamide's intentional design to achieve high receptor-binding affinity while maintaining low intrinsic agonist activity yields more potent inhibition of AR signaling than conventional antagonists [2]. These mechanistic distinctions translate to quantifiable superiority in preclinical models where conventional ARPIs fail, as detailed in Section 3 .

Conventional AR antagonists (enzalutamide, apalutamide) provide reversible ligand-binding blockade; degradation-driven AR elimination may produce distinct pathway suppression profiles not captured by antagonists alone.

Models with AR amplification or LBD mutations often show reduced antagonist response; degrader-mediated catalytic AR removal may maintain target engagement where antagonists fail, limiting direct substitution.

Sustained AR protein degradation versus transient receptor occupancy can alter downstream transcriptional and proliferation readouts; substitution with antagonists may shift model endpoint interpretation.

• [1] rechARge: a randomized phase III trial of the androgen receptor ligand-directed degrader, BMS-986365, vs investigator's choice in patients with mCRPC. Future Oncol. 2025;21(14):1771-1777. (Background on ARPI resistance mechanisms, including AR amplification and splice variants) View Source
• [2] rechARge trial protocol. Section on BMS-986365 dual mechanism: degradation and competitive inhibition for more potent AR signaling inhibition. View Source

Gridegalutamide Differentiation Evidence

Inhibition of AR-Stimulated Transcription

Gridegalutamide (BMS-986365) inhibits androgen-stimulated transcription of AR target genes with approximately 100-fold greater potency than the standard-of-care AR antagonist enzalutamide, as measured by FKBP5 transcriptional suppression assays in prostate cancer cell lines . This substantial potency differential stems from Gridegalutamide's dual mechanism: unlike enzalutamide's reversible competitive antagonism, Gridegalutamide induces proteasome-mediated degradation of the AR protein, resulting in sustained suppression of AR signaling rather than transient inhibition .

AR Transcription Inhibition

Head-to-head

~100× greater potency vs enzalutamide (FKBP5 assay)

Reported transcriptional suppression context; supports degrader-based AR pathway blockade review.

FKBP5 gene expression; prostate cancer cell lines

Evidence Dimension	Inhibition of AR-stimulated transcription (FKBP5 gene expression)
Target Compound Data	Approximately 100-fold more potent than enzalutamide
Comparator Or Baseline	Enzalutamide (baseline reference)
Quantified Difference	~100× greater potency
Conditions	Prostate cancer cell lines; AR target gene (FKBP5) transcriptional assay

Why This Matters

This ~100-fold potency advantage enables effective AR pathway suppression at concentrations where conventional AR antagonists fail, directly supporting selection of Gridegalutamide for studies in ARPI-resistant or AR-overexpressing prostate cancer models.

AR-Dependent Proliferation Inhibition

Across a panel of multiple prostate cancer cell lines, Gridegalutamide (BMS-986365) inhibits AR-dependent cell proliferation 10- to 120-fold more effectively than enzalutamide . This broad-range superiority reflects Gridegalutamide's ability to degrade AR protein rather than merely antagonize ligand binding, a mechanism that remains effective even in cellular contexts with elevated AR expression—a common resistance mechanism that renders enzalutamide less effective . The magnitude of the difference (up to 120×) is particularly pronounced in cell lines with acquired resistance to conventional AR pathway inhibitors .

Proliferation Inhibition

Head-to-head

10–120× lower proliferation IC50 vs enzalutamide

Reported antiproliferative assay context; supports cell-model endpoint review.

Panel of prostate cancer cell lines

Evidence Dimension	Inhibition of AR-dependent prostate cancer cell proliferation
Target Compound Data	10–120× more potent than enzalutamide
Comparator Or Baseline	Enzalutamide (baseline reference)
Quantified Difference	10-fold to 120-fold greater potency
Conditions	Multiple prostate cancer cell lines (in vitro proliferation assays)

Why This Matters

The 10–120× proliferation inhibition advantage demonstrates Gridegalutamide's functional superiority in suppressing AR-driven tumor cell growth, establishing it as the appropriate choice for preclinical studies requiring robust AR pathway blockade beyond what conventional antagonists can achieve.

AR Degradation and Tumor Growth Inhibition

Gridegalutamide (BMS-986365) induces rapid and deep degradation of both wild-type and mutant androgen receptor with a half-maximal degradation concentration (DC50) range of 10–40 nM in cellular assays . In enzalutamide-resistant patient-derived xenograft (PDX) models of advanced prostate cancer, oral administration of Gridegalutamide produced tumor volume reductions of 63–92%, demonstrating robust antitumor activity in therapy-resistant settings where enzalutamide shows limited or no efficacy . The compound's degradation activity is mediated through CRL4CRBN E3 ligase-dependent ubiquitination and proteasomal degradation, enabling catalytic elimination of AR protein rather than stoichiometric inhibition .

AR Degradation & In Vivo Response

Cross-study comparable

DC50: 10–40 nM; 63–92% tumor volume reduction in enzalutamide-resistant PDX

Reported degradation and tumor model response context; supports resistance model review.

Enzalutamide-resistant PDX models

Evidence Dimension	AR degradation potency (DC50) and in vivo tumor growth inhibition in resistant models
Target Compound Data	DC50 = 10–40 nM; tumor volume reduction = 63–92% in enzalutamide-resistant PDX
Comparator Or Baseline	Enzalutamide (ineffective in same resistant PDX models; tumor volume reduction not quantified in baseline condition)
Quantified Difference	63–92% tumor volume reduction in enzalutamide-resistant PDX where enzalutamide fails
Conditions	AR degradation assay (cellular); enzalutamide-resistant patient-derived xenograft (PDX) mouse models

Why This Matters

This evidence demonstrates that Gridegalutamide maintains potent antitumor activity in enzalutamide-resistant disease contexts, making it the compound of choice for studies investigating mechanisms of ARPI resistance or evaluating therapeutic strategies for mCRPC patients who have progressed on prior ARPI therapy.

Phase III Head-to-Head Trial in mCRPC

Gridegalutamide (BMS-986365) is currently being evaluated in the Phase III rechARge trial (NCT06764485), a randomized, open-label, adaptive study comparing BMS-986365 versus investigator's choice of therapy (docetaxel + prednisone/prednisolone, abiraterone + prednisone/prednisolone, or enzalutamide) in approximately 960 patients with mCRPC who have failed one prior ARPI [1]. The primary endpoint is radiographic progression-free survival (rPFS) assessed by blinded independent central review [2]. This Phase III registration trial builds upon positive Phase I data (NCT04428788) in which BMS-986365 demonstrated a manageable safety profile and clinical activity in heavily pretreated mCRPC patients regardless of AR gene alteration status, with potentially higher benefit observed in chemotherapy-naïve patients [3].

Phase III Trial (rechARge)

Ongoing trial context

NCT06764485; randomized vs investigator's choice (enzalutamide, docetaxel, abiraterone)

Ongoing endpoint comparison context; supports translational research alignment.

~960 patients; primary endpoint rPFS

Evidence Dimension	Phase III clinical development status and trial design
Target Compound Data	Phase III trial (NCT06764485); primary endpoint: rPFS; enrollment: ~960 patients
Comparator Or Baseline	Investigator's choice (docetaxel, abiraterone, or enzalutamide)
Quantified Difference	Phase III registration trial actively comparing to standard-of-care ARPIs and chemotherapy; Phase I clinical activity demonstrated in heavily pretreated patients with mCRPC
Conditions	Randomized, open-label, adaptive Phase III trial in post-ARPI mCRPC patients (rechARge)

Why This Matters

Advancement to a Phase III head-to-head registration trial against established standard-of-care therapies signals robust preclinical and early clinical validation, supporting procurement of Gridegalutamide for translational studies aimed at informing or paralleling ongoing late-stage clinical development.

• [1] rechARge: a randomized phase III trial of the androgen receptor ligand-directed degrader, BMS-986365, vs investigator's choice in patients with mCRPC. Future Oncol. 2025;21(14):1771-1777. NCT06764485 View Source
• [2] ClinicalTrials.gov NCT06764485. A Study to Compare the Efficacy and Safety of BMS-986365 Versus the Investigator's Choice of Therapy in Participants With Metastatic Castration-resistant Prostate Cancer (rechARge) View Source
• [3] Rathkopf DE, et al. Ann Oncol. 2025;36(1):76-88. Phase I study (NCT04428788) of BMS-986365 in heavily pretreated mCRPC patients View Source

Gridegalutamide Research Applications

Mechanistic Studies of AR Degradation

Gridegalutamide is the appropriate tool compound for investigating the mechanistic basis of PROTAC-mediated AR degradation in enzalutamide-resistant settings. Its demonstrated ability to degrade both wild-type and mutant AR with a DC50 of 10–40 nM, coupled with 10–120× greater anti-proliferative potency versus enzalutamide, enables researchers to dissect degradation-dependent versus antagonist-dependent AR signaling suppression . Studies employing Gridegalutamide in AR-overexpressing or LBD-mutant cell lines can elucidate how catalytic protein elimination overcomes resistance mechanisms that limit conventional ARPI efficacy [1].

Preclinical Combination Strategy Evaluation

Given Gridegalutamide's robust single-agent tumor volume reductions of 63–92% in enzalutamide-resistant PDX models, this compound serves as an optimal backbone for preclinical combination studies . Investigators evaluating rational combinations (e.g., with PARP inhibitors, PI3K/AKT pathway inhibitors, or immunotherapy agents) should select Gridegalutamide over conventional ARPIs to ensure maximal AR pathway suppression in resistant disease contexts. The ongoing Phase III rechARge trial provides clinical validation of this approach, supporting translational studies that aim to identify biomarkers predictive of degrader sensitivity or novel combination regimens [1].

Biomarker Discovery & Patient Stratification

Gridegalutamide's clinical activity in heavily pretreated mCRPC patients regardless of AR gene LBD mutation status—as demonstrated in the Phase I CC-94676-PCA-001 study (NCT04428788)—supports its use in translational biomarker discovery programs . Researchers can employ Gridegalutamide in preclinical models to identify and validate predictive biomarkers of degrader response beyond AR mutation status, such as AR protein turnover rates, E3 ligase expression levels, or downstream transcriptional signatures. Such studies may inform patient selection strategies for ongoing and future AR degrader clinical trials [1].

Application

Selection Property

Validation Focus

AR Degradation Mechanistic Studies

PROTAC-mediated degradation context

AR protein turnover and resistance mechanism review

Preclinical Combination Strategy Evaluation

Degrader-based AR pathway suppression

Combination model-response endpoints

Biomarker Discovery & Patient Stratification Research

Degrader response beyond AR mutation status

Predictive biomarker and transcriptional signature validation

• [1] rechARge trial protocol and Phase I clinical data. Future Oncol. 2025; Ann Oncol. 2025 View Source